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Compound of Interest

Compound Name: Pyrolan

Cat. No.: B1678540

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrolan, also known by its synonym Isolan and the code G-22008, is a synthetic carbamate
insecticide.[1][2] Carbamate insecticides are derivatives of carbamic acid and function as
neurotoxins in insects, exhibiting a mechanism of action similar to organophosphate
insecticides.[2][3] Pyrolan has been historically utilized in agricultural applications for the
control of various insect pests.[1] Notably, it possesses systemic properties, making it effective
against sucking insects like aphids. This document provides detailed application notes,
experimental protocols, and a summary of available data on Pyrolan for research and
development purposes.

Chemical and Physical Properties
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Property Value Reference

3-methyl-1-phenyl-1H-pyrazol-

UPAC Name 5-yl dimethylcarbamate
Synonyms Pyralan, G-22008, Isolan
CAS Number 87-47-8

Molecular Formula C13H15N302

Molecular Weight 245.28 g/mol
Appearance Crystalline solid
Solubility Soluble in water

Mechanism of Action: Cholinesterase Inhibition

Pyrolan, like other carbamate insecticides, exerts its toxic effect by inhibiting the enzyme
acetylcholinesterase (AChE) in the nervous system of insects. AChE is responsible for the
hydrolysis of the neurotransmitter acetylcholine (ACh) at the synaptic cleft. By inhibiting AChE,
Pyrolan causes an accumulation of ACh, leading to continuous nerve stimulation, paralysis,
and ultimately, the death of the insect. This inhibition is reversible as carbamates form an
unstable complex with the enzyme.
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Figure 1: Signaling pathway of Pyrolan's mechanism of action.

Quantitative Efficacy Data

While Pyrolan (Isolan) has been identified as a systemic aphicide, specific quantitative efficacy
data (LC50/LD50 values) against key agricultural pests such as the green peach aphid (Myzus
persicae) or the two-spotted spider mite (Tetranychus urticae) is not readily available in recently
published literature. Historical data on resistance development in houseflies suggests its past
use and efficacy. The following table structure is provided for the inclusion of such data should
it become available through further research into historical archives.
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Experimental Protocols

The following are detailed protocols for key experiments to evaluate the efficacy of Pyrolan or

other carbamate insecticides.

Insect Bioassay: Systemic Efficacy against Aphids (e.g.,

Myzus persicae)

This protocol is designed to assess the systemic activity of an insecticide when taken up by the

plant.
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2. Prepare Pyrolan Solutions
(serial dilutions in nutrient solution + control)
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3. Systemic Treatment
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'

4. Incubation
(24-48 hours for uptake)

'

5. Aphid Infestation
(Transfer a known number of aphids
onto leaves of treated plants)

l

6. Mortality Assessment
(Count dead/moribund aphids at
24, 48, and 72 hours post-infestation)

'

7. Data Analysis
(Calculate corrected mortality, determine LC50)
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Figure 2: Workflow for systemic insecticide bioassay.
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Methodology:

Plant Preparation: Grow host plants (e.g., cabbage or bell pepper for Myzus persicae)
hydroponically or in a soil-free medium to ensure controlled uptake of the test compound.

Insecticide Solutions: Prepare a series of dilutions of Pyrolan in the hydroponic nutrient
solution. Include a control group with nutrient solution only.

Systemic Application: Place the roots of the prepared plants into the respective insecticide
solutions for a defined period (e.g., 24-48 hours) to allow for systemic uptake.

Insect Infestation: After the uptake period, transfer a known number of synchronized age-
group aphids (e.g., 10-20 adults or late-instar nymphs) onto the leaves of each plant using a
fine brush.

Mortality Assessment: Assess aphid mortality at 24, 48, and 72 hours after infestation.
Aphids that are unable to move when prodded with a fine brush are considered dead.

Data Analysis: Calculate the percentage mortality for each concentration and correct for
control mortality using Abbott's formula. Determine the LC50 value using probit analysis.

Acetylcholinesterase (AChE) Inhibition Assay

This in vitro assay measures the degree of AChE inhibition by Pyrolan.

Methodology:

e Enzyme and Substrate Preparation: Prepare a solution of acetylcholinesterase (from a
commercial source, e.g., electric eel) and a separate solution of the substrate,
acetylthiocholine iodide (ATCI). Also, prepare a solution of the chromogen, 5,5'-dithiobis-(2-
nitrobenzoic acid) (DTNB or Ellman's reagent).

Inhibitor Incubation: In a 96-well microplate, add the AChE solution to wells containing
various concentrations of Pyrolan (dissolved in an appropriate solvent like DMSO, then
diluted in buffer) and a control (solvent only). Incubate for a defined period (e.g., 15-30
minutes) at a controlled temperature to allow for enzyme inhibition.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b1678540?utm_src=pdf-body
https://www.benchchem.com/product/b1678540?utm_src=pdf-body
https://www.benchchem.com/product/b1678540?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Enzymatic Reaction: Initiate the reaction by adding the ATCI and DTNB solutions to each
well.

o Spectrophotometric Measurement: Measure the absorbance at 412 nm at regular intervals.
The rate of color change (yellow) is proportional to the AChE activity.

» Data Analysis: Calculate the percentage of AChE inhibition for each Pyrolan concentration
compared to the control. Determine the IC50 value (the concentration of Pyrolan that
causes 50% inhibition of AChE activity).

Pesticide Residue Analysis in Plant Tissues

This protocol outlines a general procedure for determining the concentration of Pyrolan
residues in crop samples.
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1. Sample Collection
(Collect representative crop samples)

'

2. Sample Homogenization
(Blend samples to a uniform consistency)

'

3. Extraction (QUEChERS)
(Add acetonitrile and salts, shake vigorously)

'

4. Dispersive SPE Cleanup
(Remove interfering matrix components)

'

5. Instrumental Analysis
(GC-MS or LC-MS/MS)

'

6. Quantification
(Compare sample peaks to a calibration curve)
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Figure 3: Workflow for pesticide residue analysis.

Methodology:
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o Sample Preparation: Homogenize a representative sample of the crop tissue (e.g., leaves,
fruit).

o Extraction: Use a suitable extraction method, such as the QUEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe) method. This typically involves extraction with acetonitrile
followed by the addition of salts to induce phase separation.

o Cleanup: Further purify the extract using dispersive solid-phase extraction (d-SPE) with
appropriate sorbents to remove interfering matrix components like pigments and lipids.

 Instrumental Analysis: Analyze the final extract using Gas Chromatography-Mass
Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
for sensitive and selective detection and quantification of Pyrolan residues.

o Quantification: Quantify the amount of Pyrolan in the sample by comparing the peak area
from the sample to a calibration curve generated from certified reference standards.

Safety Precautions

Pyrolan is a cholinesterase inhibitor and should be handled with extreme care. Users should
wear appropriate personal protective equipment (PPE), including gloves, lab coats, and eye
protection. All work with the pure compound or concentrated solutions should be conducted in
a well-ventilated fume hood. Refer to the Safety Data Sheet (SDS) for detailed safety
information.

Conclusion

Pyrolan is a carbamate insecticide with a well-understood mechanism of action involving the
inhibition of acetylcholinesterase. Its systemic properties make it particularly suitable for
managing sucking pests in agricultural settings. While specific quantitative efficacy data against
a broad range of agricultural pests is limited in recent literature, the provided protocols offer a
robust framework for researchers to evaluate the insecticidal properties of Pyrolan and similar
compounds. Further investigation into historical data may provide more specific efficacy values
to aid in its potential re-evaluation or in the development of new pest management strategies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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